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Compound of Interest

Compound Name:
2-Chloro-5-hydroxy-4-

methylbenzaldehyde

Cat. No.: B13005417

Get Quote

Executive Summary & Molecule Profile
This guide details the optimized synthesis and troubleshooting protocols for 2-Chloro-5-
hydroxy-4-methylbenzaldehyde (CAS 860753-80-6).[1] This molecule is a critical

intermediate, often used in the development of bioactive scaffolds and pharmaceutical

precursors.

Unlike common benzaldehyde derivatives, the specific substitution pattern (Cl at C2, OH at C5,

Me at C4) presents a regiochemical challenge. Direct formylation of chlorinated phenols often

yields the wrong isomer (e.g., 2-hydroxy-5-chlorobenzaldehyde derivatives).[1] Therefore, the

chlorination of 3-hydroxy-4-methylbenzaldehyde is the most reliable, self-validating route,

leveraging the strong para-directing effect of the hydroxyl group to install the chlorine atom at

the correct position.[1]
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Property Data

Chemical Name 2-Chloro-5-hydroxy-4-methylbenzaldehyde

CAS Number 860753-80-6

Molecular Formula C₈H₇ClO₂

Molecular Weight 170.59 g/mol

Key Precursor
3-Hydroxy-4-methylbenzaldehyde (CAS 57295-

30-4)

Reaction Type Electrophilic Aromatic Substitution (Chlorination)

Strategic Route Selection
The synthesis relies on the electronic directing effects of the precursor.

Precursor: 3-Hydroxy-4-methylbenzaldehyde.[2][3]

Directing Analysis:

Hydroxyl (-OH) at C3: Strongly activates positions ortho (C2) and para (C6).

Methyl (-Me) at C4: Weakly activates ortho (C5).

Aldehyde (-CHO) at C1: Deactivates meta (C3, C5).

Regioselectivity: The C6 position is para to the strong -OH donor and sterically less hindered

than C2 (which is flanked by -OH and -CHO).[1] Consequently, electrophilic chlorination

selectively targets C6.

Renumbering: Upon chlorination at C6, the IUPAC numbering shifts. The C6 carbon

becomes C2 in the final product, yielding 2-Chloro-5-hydroxy-4-methylbenzaldehyde.[1]
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Figure 1: Reaction pathway leveraging the para-directing effect of the hydroxyl group.

Optimized Experimental Protocol
This protocol uses Sulfuryl Chloride (SO₂Cl₂) due to its ease of handling and precise

stoichiometry compared to gaseous chlorine.

Materials
3-Hydroxy-4-methylbenzaldehyde (1.0 eq)[2][3]

Sulfuryl Chloride (1.05 eq)

Glacial Acetic Acid (Solvent, 10 mL/g of substrate) or Dichloromethane (DCM)

Water/Ice (for quenching)

Step-by-Step Procedure
Preparation: Dissolve 3-Hydroxy-4-methylbenzaldehyde in glacial acetic acid in a round-

bottom flask equipped with a magnetic stirrer and a drying tube (CaCl₂).

Addition: Cool the solution to 0–5°C using an ice bath. Add Sulfuryl Chloride dropwise over

20–30 minutes. Note: The reaction is exothermic; rapid addition can lead to di-chlorinated

byproducts.[1]

Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours.

Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).
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Quenching: Pour the reaction mixture onto crushed ice (5x volume) with vigorous stirring.

The product should precipitate as a solid.

Isolation: Filter the precipitate. If the product is an oil (common if DCM is used), extract with

Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate.

Purification: Recrystallize from Ethanol/Water (1:1) or purify via silica gel column

chromatography (Gradient: 5% to 20% EtOAc in Hexane).

Troubleshooting Guide & FAQs
This section addresses specific failure modes encountered by researchers.

Troubleshooting Workflow

Problem Detected

Is Yield < 40%? Is Product Impure
(Multiple Spots on TLC)?

Check Reagent Quality:
SO2Cl2 hydrolyzes over time.

Use fresh bottle.

Check Temperature:
High temp (>30°C) promotes

polychlorination.

Regioisomer Issue:
Confirm Precursor Identity.

(Must be 3-OH, 4-Me)

Click to download full resolution via product page

Figure 2: Decision tree for diagnosing synthesis failures.

Frequently Asked Questions (FAQs)
Q1: Why can't I use the Vilsmeier-Haack reaction on 4-chloro-3-methylphenol? A: While

theoretically possible, the Vilsmeier-Haack formylation of 4-chloro-3-methylphenol typically

directs the aldehyde to the position ortho to the hydroxyl group (C6 of the phenol).[1] This

yields 2-hydroxy-4-methyl-5-chlorobenzaldehyde (an isomer), not the desired target.[1] The

relative positions of the substituents would be incorrect.
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Q2: My product contains a significant amount of starting material despite adding 1.0 eq of

SO₂Cl₂. A: Sulfuryl chloride can degrade into SO₂ and Cl₂ gas, which may escape the vessel.

Ensure the reagent is fresh. If the reaction is incomplete, add an additional 0.1–0.2 eq of

SO₂Cl₂ and stir for another hour. Do not exceed 1.3 eq to avoid over-chlorination.

Q3: Can I use NCS (N-Chlorosuccinimide) instead? A: Yes. NCS is a milder reagent and is

excellent for avoiding over-chlorination. Use Acetonitrile or DMF as the solvent at 40–50°C.

However, reaction times will be longer (12–24 hours).

Q4: How do I distinguish the product from the starting material? A: The chlorinated product is

less polar than the starting material due to the halogen masking the electron density. On TLC

(Hexane/EtOAc), the product will have a higher Rf value.

Starting Material Rf: ~0.3

Product Rf: ~0.5

References
Compound Identity: National Center for Biotechnology Information (2025). PubChem

Compound Summary for CID 585182, 3-Hydroxy-4-methylbenzaldehyde. Retrieved from

[Link].

Synthetic Methodology: Buehler, C. A., & Pearson, D. E. (1970). Survey of Organic

Syntheses. Wiley-Interscience.[1] (General reference for chlorination of activated phenols).

Regioselectivity Mechanisms: Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic
Chemistry: Part A: Structure and Mechanisms. Springer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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